Cas no 82767-64-4 (5-bromo-3-cyclopropyl-1H-1,2,4-triazole)

• Product Name: 5-bromo-3-cyclopropyl-1H-1,2,4-triazole
• CAS No: 82767-64-4
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD13188564
• CID: 1078490
• PubChem ID: 45791233
• Update Time: 2025-04-20

5-bromo-3-cyclopropyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyclopropyl-1H-1,2,4-triazole
• 5-bromo-3-cyclopropyl-1H-1,2,4-Triazole
• 5-bromo-3-cyclopropyl-1H-1,2,4-triazole(SALTDATA: FREE)
• 3-Bromo-5-cyclopropyl-1H-[1,2,4]triazole
• 5-Bromo-3-cyclopropyl-1H-1,2,4-triazole, AldrichCPR
• LS-05098
• DTXSID50672478
• CWTBMXDHWRHCQT-UHFFFAOYSA-N
• MFCD13188564
• FT-0684031
• CS-0236339
• AKOS015907969
• 82767-64-4
• EN300-1703820
• AKOS006333852
• SCHEMBL11290202
• SCHEMBL3021273
• AT12501
• DA-37781
• SCHEMBL25237979
• 1H-1,2,4-triazole, 3-bromo-5-cyclopropyl-
• ALBB-016414
• 5-bromo-3-cyclopropyl-1H-1,2,4-triazole

• MDL： MFCD13188564
• Inchi： 1S/C5H6BrN3/c6-5-7-4(8-9-5)3-1-2-3/h3H,1-2H2,(H,7,8,9)
• InChI Key： CWTBMXDHWRHCQT-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C2CC2)=N1

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

5-bromo-3-cyclopropyl-1H-1,2,4-triazole Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT